Cas no 1424624-64-5 (3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide)

• Product Name: 3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide
• CAS No: 1424624-64-5
• MF: C₁₂H₁₀ClN₃OS
• MW: 279.745299816132
• CID: 5795939
• PubChem ID: 75362913
• Update Time: 2025-10-21

3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide
• Z1460574171
• (E)-3-(2-Chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide
• EN300-26595963
• 1424624-64-5

• Inchi： 1S/C12H10ClN3OS/c1-8-7-18-12(15-8)16-11(17)3-2-9-4-5-14-10(13)6-9/h2-7H,1H3,(H,15,16,17)/b3-2+
• InChI Key： LVVIELVVQUCNLV-NSCUHMNNSA-N
• SMILES： ClC1C=C(C=CN=1)/C=C/C(NC1=NC(C)=CS1)=O

Computed Properties

• Exact Mass: 279.0233108g/mol
• Monoisotopic Mass: 279.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide

Introduction to 3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide (CAS No. 1424624-64-5)

3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide, also known by its CAS number 1424624-64-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique chemical structure, which includes a chloropyridine moiety and a thiazole ring, both of which are known for their bioactive properties. The compound has been extensively studied for its pharmacological activities, particularly in the context of anti-inflammatory and anti-cancer therapies.

The chemical structure of 3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide is represented by the formula C₁₅H₁₃ClN₃S. The presence of the chloropyridine and thiazole groups confers this compound with a high degree of chemical stability and biological activity. These functional groups are known to interact with various biological targets, making the compound a promising candidate for drug development.

In recent years, significant advancements have been made in understanding the biological mechanisms underlying the therapeutic potential of 3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and immune responses, such as the NF-kB pathway.

Beyond its anti-inflammatory properties, 3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of cell proliferation and the induction of cell cycle arrest at the G0/G1 phase. Furthermore, the compound has been shown to enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as a combination therapy.

The pharmacokinetic properties of 3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide have also been extensively studied. Research has demonstrated that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further optimization may be necessary to improve its solubility and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and has demonstrated preliminary evidence of clinical benefit in patients with inflammatory diseases and certain types of cancer. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

In conclusion, 3-(2-chloropyridin-4-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide (CAS No. 1424624-64-5) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical potential, this compound may pave the way for new treatments for inflammatory diseases and cancer.